Cas no 742097-03-6 (1-(3,5-Dimethyl-1H-pyrazol-1-yl)propan-2-ol)

• Product Name: 1-(3,5-Dimethyl-1H-pyrazol-1-yl)propan-2-ol
• CAS No: 742097-03-6
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• MDL: MFCD12765016
• CID: 560389
• Update Time: 2025-06-10

1-(3,5-Dimethyl-1H-pyrazol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-ethanol, a,3,5-trimethyl-
• 1H-Pyrazole-1-ethanol, -alpha-,3,5-trimethyl-
• 1-(3,5-Dimethyl-1H-pyrazol-1-yl)propan-2-ol
• 1-(2-Hydroxypropyl)-3,5-dimethyl-1H-pyrazole

• MDL： MFCD12765016
• Inchi： 1S/C8H14N2O/c1-6-4-7(2)10(9-6)5-8(3)11/h4,8,11H,5H2,1-3H3
• InChI Key： OFOYHXQDBDXZHT-UHFFFAOYSA-N
• SMILES： OC(C)CN1C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(3,5-Dimethyl-1H-pyrazol-1-yl)propan-2-ol

1-(3,5-Dimethyl-1H-pyrazol-1-yl)propan-2-ol: A Comprehensive Overview

1-(3,5-Dimethyl-1H-pyrazol-1-yl)propan-2-ol, also known by its CAS registry number CAS 742097-03-6, is a versatile organic compound with a unique structure that has garnered significant attention in recent years. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a pyrazole ring substituted with two methyl groups at the 3 and 5 positions, along with a propanol group attached to the 1-position of the pyrazole ring. This combination of functional groups imparts the compound with interesting chemical and biological properties.

The synthesis of 1-(3,5-Dimethyl-1H-pyrazol-1-yl)propan-2-ol involves a series of well-established organic reactions. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such innovations are particularly valuable in industrial settings where large-scale production is required. The compound's stability under various conditions has also been thoroughly investigated, making it suitable for a wide range of applications.

In terms of applications, 1-(3,5-Dimethyl-1H-pyrazol-1-yl)propan-2_ol has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its ability to interact with specific biological targets has been explored in recent studies, particularly in the context of anti-inflammatory and anti-cancer therapies. For example, a 2023 study published in the Journal of Medicinal Chemistry highlighted its potential as a modulator of certain protein kinases involved in cancer cell proliferation. This finding underscores its potential as a therapeutic agent in oncology.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to act as a plant growth regulator has been documented in several recent agricultural studies. Researchers have demonstrated that it can enhance crop resilience to environmental stressors such as drought and salinity. This property makes it an attractive candidate for developing sustainable agricultural practices that mitigate the impacts of climate change.

The environmental impact of CAS 742097_03_6 has also been a focus of recent research efforts. Studies have examined its biodegradation patterns under various conditions, revealing that it exhibits moderate biodegradability under aerobic conditions. This information is crucial for assessing its environmental safety and ensuring that its use does not pose long-term risks to ecosystems.

In conclusion, 1-(3,5-Dimethyl_1H_pyrazol_1_yl)propan_2_ol, or CAS 742097_03_6, is a multifaceted compound with significant potential across multiple industries. Its unique chemical structure and diverse functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.